[2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid

• Molecular Formula: C23H23ClN2O5S
• Molecular Weight: 475 g/mol
• IUPAC Name: 2-[2-chloro-4-[(Z)-[2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C23H23ClN2O5S/c1-14(2)12-26-22(29)20(32-23(26)25-16-5-7-17(30-3)8-6-16)11-15-4-9-19(18(24)10-15)31-13-21(27)28/h4-11,14H,12-13H2,1-3H3,(H,27,28)/b20-11-,25-23?
• InChI Key: ZNZVMKSWIUWULK-VQIHVGMLSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)O)Cl)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CC(C)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)Cl)SC1=NC3=CC=C(C=C3)OC

Description

[2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid is a synthetic compound that belongs to the class of thiazolidine-2,4-dione derivatives. It is a potential drug candidate that has been extensively studied for its various biological activities.

Mechanism of Action

The exact mechanism of action of [2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid is not fully understood. However, it has been proposed that the compound exerts its biological activities through the modulation of various signaling pathways such as the NF-κB pathway, the PI3K/Akt pathway, and the MAPK pathway.
Biochemical and Physiological Effects:
[2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound has also been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using [2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid in lab experiments is its potential as a drug candidate for various diseases. However, one of the limitations is the lack of information on its toxicity and safety profile.

Future Directions

There are several future directions for the research on [2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid. One direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail to better understand its biological activities. Additionally, future studies could focus on the optimization of the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of [2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid involves the reaction of 2-chloro-4-phenoxyacetic acid with 3-isobutyl-2-hydrazinylidene-4-oxo-thiazolidine-5-carboxylic acid methyl ester in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or acetonitrile and is carried out under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

[2-Chloro-4-({3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been extensively studied for its various biological activities. It has been reported to exhibit anti-inflammatory, antioxidant, antitumor, and antidiabetic activities. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.